Cas no 131-64-6 (3-Cyclohexene-1-carboxylicacid, 6-[(diethylamino)carbonyl]-)

• Product Name: 3-Cyclohexene-1-carboxylicacid, 6-[(diethylamino)carbonyl]-
• CAS No: 131-64-6
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 196891
• PubChem ID: 21948
• Update Time: 2025-04-19

3-Cyclohexene-1-carboxylicacid, 6-[(diethylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylicacid, 6-[(diethylamino)carbonyl]-
• 6-(diethylcarbamoyl)cyclohex-3-ene-1-carboxylic acid
• (+-)-cis-6-Diaethylcarbamoyl-cyclohex-3-encarbonsaeure
• (+-)-cis-6-diethylcarbamoyl-cyclohex-3-enecarboxylic acid
• 3-Cyclohexene-1-carboxylic acid, 6-(diethylcarbamoyl)-
• AC1L2JFG
• AG-C-46080
• CTK0I0386
• NSC6279
• 131-64-6
• NS00046902
• NSC-6279
• CERAPP_64914
• 4-diethylcarbamoyl-1-cyclohexene-5-carboxylic acid
• 3-Cyclohexene-1-carboxylic acid, 6-[(diethylamino)carbonyl]-
• AKOS000128627
• DTXSID40274723
• DTXSID00872269

• Inchi： 1S/C12H19NO3/c1-3-13(4-2)11(14)9-7-5-6-8-10(9)12(15)16/h5-6,9-10H,3-4,7-8H2,1-2H3,(H,15,16)
• InChI Key： FVZDUKGVISGJCQ-UHFFFAOYSA-N
• SMILES： O=C(C1CC=CCC1C(=O)O)N(CC)CC

Computed Properties

• Exact Mass: 225.13657
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61
• LogP: 1.52180